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Compound of Interest

Compound Name: 2-Hydroxyethyl Methacrylate

Cat. No.: B7798837 Get Quote

CAS Number: 868-77-9

This guide provides a comprehensive overview of 2-Hydroxyethyl Methacrylate (HEMA), a

key monomer in the development of advanced biomaterials for research, drug delivery, and

tissue engineering. It covers its chemical properties, safety information, and detailed

experimental protocols for its use in laboratory settings.

Core Properties and Safety Data
2-Hydroxyethyl Methacrylate is a hydrophilic monomer widely utilized for the synthesis of

biocompatible polymers and hydrogels. Its unique chemical structure, featuring both a

polymerizable methacrylate group and a reactive hydroxyl group, allows for extensive

copolymerization and chemical modification.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Hydroxyethyl
Methacrylate.
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Property Value Reference

Molecular Formula C₆H₁₀O₃ [1][2]

Molecular Weight 130.14 g/mol [1][3]

Appearance Clear, colorless liquid [4][5]

Odor Ester-like [1]

Density 1.073 g/mL at 25°C [1]

Melting Point -12 °C [1][5]

Boiling Point 213 °C [5]

Flash Point 106 °C (closed cup) [3][5]

Vapor Pressure 0.13 mbar at 25 °C [5]

Water Solubility Soluble [1][5]

Refractive Index n20/D 1.453 [1]

Safety and Handling
The Safety Data Sheet (SDS) for 2-Hydroxyethyl Methacrylate indicates several hazards that

require careful handling and appropriate personal protective equipment (PPE) in a laboratory

setting.[6]

Hazard Statements:[7][8]

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

Precautionary Statements:[7][8]

P261: Avoid breathing mist or vapors.
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P264: Wash skin thoroughly after handling.

P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in a cool, dry, and well-ventilated place away from direct sunlight and heat.[5][8]

HEMA is stabilized with a small amount of hydroquinone monomethyl ether to prevent

spontaneous polymerization.[3][7]

Applications in Research and Drug Development
The biocompatibility and hydrophilicity of poly(2-hydroxyethyl methacrylate) (pHEMA) make it

an invaluable material in the biomedical field.[9] Its applications are extensive and continue to

be an active area of research.

Hydrogels for Drug Delivery: pHEMA hydrogels are widely used as matrices for the

controlled release of therapeutic agents. Their porous structure allows for the encapsulation

and subsequent diffusion of drugs.

Tissue Engineering Scaffolds: The ability of pHEMA to form soft, water-swollen networks that

mimic native tissue makes it an excellent candidate for tissue engineering scaffolds,

promoting cell adhesion and proliferation.[4][7]

Contact Lenses: One of the earliest and most successful applications of pHEMA was in the

manufacturing of soft contact lenses due to its optical clarity and oxygen permeability.[9]

Dental Materials: HEMA is a common component in dental adhesives and composite resins.

[8]

Experimental Protocols
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Synthesis of pHEMA Hydrogels via Free-Radical
Polymerization
This protocol describes a common method for the synthesis of pHEMA hydrogels for drug

delivery applications.

Materials:

2-Hydroxyethyl Methacrylate (HEMA), monomer

Ethylene glycol dimethacrylate (EGDMA), cross-linker

Ammonium persulfate (APS), initiator

N,N,N′,N′-tetramethylethylenediamine (TEMED), accelerator

Distilled water

Nitrogen gas

Procedure:

Prepare a pre-polymerization solution by mixing HEMA monomer and EGDMA cross-linker in

an aqueous solution according to the desired final concentrations.

Purge the solution with nitrogen gas for 30 minutes to remove dissolved oxygen, which can

inhibit polymerization.

Add the initiator (APS) and accelerator (TEMED) to the pre-polymerization solution.

Stir the solution continuously under a nitrogen atmosphere for 10 minutes to ensure

homogeneity.

Transfer the solution into a mold (e.g., glass tubes) and seal it.

Allow the polymerization to proceed at room temperature overnight.
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After polymerization is complete, wash the resulting hydrogel extensively with distilled water

to remove any unreacted monomers and other reagents.

Solution Preparation

Initiation

Polymerization

Purification

Mix HEMA and EGDMA in aqueous solution

Purge with Nitrogen (30 min)

Add APS and TEMED

Stir under Nitrogen (10 min)

Transfer to mold and seal

Polymerize at room temperature (overnight)

Wash hydrogel with distilled water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7798837?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/17713269/
https://pubmed.ncbi.nlm.nih.gov/17713269/
https://www.jocpr.com/articles/synthesis-of-copolymer-hydrogel-phemamma.pdf
https://shoichetlab.utoronto.ca/wp-content/uploads/2018/07/manufacture-of-poly2-hydroxyethyl...-hydrogel-tubes.pdf
https://www.redalyc.org/pdf/470/47043165010.pdf
https://pubs.rsc.org/en/content/articlelanding/2020/nj/d0nj00214c
https://pubs.rsc.org/en/content/articlelanding/2020/nj/d0nj00214c
https://www.researchgate.net/publication/320844142_Water_based_PHEMA_hydrogels_for_controlled_drug_delivery
https://dergipark.org.tr/tr/download/article-file/1805963
https://ouci.dntb.gov.ua/en/works/9QNaqVJ7/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3794564/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3794564/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3794564/
https://www.benchchem.com/product/b7798837#2-hydroxyethyl-methacrylate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b7798837#2-hydroxyethyl-methacrylate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b7798837#2-hydroxyethyl-methacrylate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b7798837#2-hydroxyethyl-methacrylate-cas-number-and-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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